Cas no 1049773-97-8 (N-(2-Chlorobenzyl)-2-butanamine hydrochloride)

• Product Name: N-(2-Chlorobenzyl)-2-butanamine hydrochloride
• CAS No: 1049773-97-8
• MF: C₁₁H₁₇Cl₂N
• MW: 234.165381193161
• CID: 1079432
• PubChem ID: 16641297
• Update Time: 2025-07-19

N-(2-Chlorobenzyl)-2-butanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorobenzyl)-2-butanamine hydrochloride
• [(2-chlorophenyl)methyl](methylpropyl)amine, chloride
• AG-B-31647
• AGN-PC-013PI2
• ARONIS013137
• CTK6C9420
• MolPort-003-993-542
• SBB080109
• N-(2-Chlorobenzyl)butan-2-amine hydrochloride
• N-[(2-Chlorophenyl)methyl]butan-2-amine--hydrogen chloride (1/1)
• N-[(2-chlorophenyl)methyl]butan-2-amine;hydrochloride
• MFCD07110294
• BS-37117
• AKOS005110974
• N-(2-Chlorobenzyl)-2-butanamine HCl
• ZRB77397
• N-(2-Chlorobenzyl)butan-2-aminehydrochloride
• (butan-2-yl)[(2-chlorophenyl)methyl]amine hydrochloride
• 1049773-97-8
• DTXSID70586402
• [(2-chlorophenyl)methyl](sec-butyl)amine hydrochloride

• MDL： MFCD07110294
• Inchi： 1S/C11H16ClN.ClH/c1-3-9(2)13-8-10-6-4-5-7-11(10)12;/h4-7,9,13H,3,8H2,1-2H3;1H
• InChI Key： NRYYEXPSHPVLKU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(C)CC.Cl

Computed Properties

• Exact Mass: 233.0738049g/mol
• Monoisotopic Mass: 233.0738049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

N-(2-Chlorobenzyl)-2-butanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(2-Chlorobenzyl)-2-butanamine hydrochloride

Comprehensive Overview of N-(2-Chlorobenzyl)-2-butanamine hydrochloride (CAS No. 1049773-97-8): Properties, Applications, and Industry Insights

N-(2-Chlorobenzyl)-2-butanamine hydrochloride (CAS No. 1049773-97-8) is a specialized organic compound with a molecular formula of C₁₁H₁₇Cl₂N. This compound belongs to the class of chlorobenzylamine derivatives, which are widely studied for their potential applications in pharmaceutical intermediates and material science. The presence of a chlorobenzyl group and a butanamine backbone contributes to its unique chemical properties, making it a subject of interest for researchers and industry professionals alike.

In recent years, the demand for high-purity amine derivatives has surged, driven by advancements in drug discovery and agrochemical formulations. N-(2-Chlorobenzyl)-2-butanamine hydrochloride is often explored for its role in synthesizing bioactive molecules, particularly in the development of central nervous system (CNS) targeting compounds. Its structural flexibility allows for modifications that can enhance binding affinity or metabolic stability, addressing common challenges in modern medicinal chemistry.

From a physicochemical perspective, this compound typically appears as a white to off-white crystalline powder with a melting point range of 150-160°C. It exhibits moderate solubility in polar solvents like water, methanol, and ethanol, which is advantageous for laboratory handling and industrial-scale processes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity, ensuring compliance with rigorous quality standards.

The synthesis of N-(2-Chlorobenzyl)-2-butanamine hydrochloride typically involves a reductive amination reaction between 2-chlorobenzaldehyde and 2-butanamine, followed by hydrochloric acid salt formation. Optimizing reaction conditions—such as temperature, catalyst selection, and solvent systems—is crucial for achieving high yields and minimizing byproducts. Recent publications highlight innovative approaches like flow chemistry and green chemistry principles to improve the sustainability of its production.

In the context of current research trends, this compound has garnered attention in studies exploring neurotransmitter modulation and enzyme inhibition. Its structural similarity to certain psychoactive amines (under strict regulatory frameworks for research purposes only) makes it a valuable reference standard in forensic toxicology and analytical method development. However, all applications must adhere to ethical guidelines and legal regulations governing chemical use.

For manufacturers and suppliers, proper storage of N-(2-Chlorobenzyl)-2-butanamine hydrochloride is critical to maintain stability. Recommendations include keeping the compound in tightly sealed containers under inert gas at 2-8°C, protected from light and moisture. These precautions align with broader industry shifts toward supply chain transparency and traceability—key concerns for buyers seeking reliable sourcing of fine chemicals.

Emerging discussions in scientific forums frequently address the compound's potential in catalysis and ligand design. Computational chemistry studies suggest that its chlorobenzyl moiety could participate in interesting non-covalent interactions, opening possibilities for designing novel metal-organic frameworks (MOFs) or supramolecular assemblies. Such applications resonate with the growing interest in functional materials for energy storage and sensor technologies.

Quality control protocols for CAS No. 1049773-97-8 emphasize stringent testing for residual solvents, heavy metals, and other impurities per ICH guidelines. Analytical certificates typically include data from chromatographic purity assays (>98%) and elemental analysis, meeting the exacting requirements of pharmaceutical GMP facilities. This aligns with the broader industry emphasis on quality-by-design (QbD) principles in chemical manufacturing.

From a commercial standpoint, global suppliers often highlight this compound's availability in both milligram-scale for research and kilogram-scale for industrial applications. Pricing structures reflect purification complexity and batch consistency—factors increasingly important in procurement decisions as companies prioritize cost-effective R&D strategies. Market analyses indicate steady growth in demand for such tailor-made intermediates, particularly in regions with thriving pharmaceutical innovation hubs.

Environmental and safety considerations for handling N-(2-Chlorobenzyl)-2-butanamine hydrochloride follow standard laboratory precautions: use of PPE, proper ventilation, and adherence to REACH regulations. While not classified under hazardous categories, responsible disposal methods should be employed in line with local environmental policies—a topic gaining prominence in ESG (Environmental, Social, and Governance) focused industries.

Looking ahead, the scientific community continues to investigate derivatives of this compound for structure-activity relationship (SAR) studies. Patent literature reveals ongoing work to harness its core structure in developing selective receptor ligands, with particular interest in addressing unmet medical needs. Such developments underscore the compound's relevance in an era of precision medicine and targeted therapies.

In summary, N-(2-Chlorobenzyl)-2-butanamine hydrochloride (CAS No. 1049773-97-8) represents a versatile building block with multifaceted applications across chemical research and development. Its continued study contributes valuable insights to molecular design strategies while aligning with contemporary priorities like sustainable chemistry and material innovation. As interdisciplinary research expands, this compound will likely maintain its position as a subject of both academic curiosity and practical significance in specialty chemical markets.